thaxtomine B
thaxtomine B
Brand Name:
Vulcanchem
CAS No.:
122380-19-2
VCID:
VC0051562
InChI:
InChI=1S/C22H22N4O5/c1-24-18(11-15-13-23-16-9-6-10-17(19(15)16)26(30)31)20(27)25(2)22(29,21(24)28)12-14-7-4-3-5-8-14/h3-10,13,18,23,29H,11-12H2,1-2H3/t18-,22+/m0/s1
SMILES:
CN1C(C(=O)N(C(C1=O)(CC2=CC=CC=C2)O)C)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-]
Molecular Formula:
C22H22N4O5
Molecular Weight:
422.4 g/mol
thaxtomine B
CAS No.: 122380-19-2
Main Products
VCID: VC0051562
Molecular Formula: C22H22N4O5
Molecular Weight: 422.4 g/mol
| CAS No. | 122380-19-2 |
|---|---|
| Product Name | thaxtomine B |
| Molecular Formula | C22H22N4O5 |
| Molecular Weight | 422.4 g/mol |
| IUPAC Name | (3R,6S)-3-benzyl-3-hydroxy-1,4-dimethyl-6-[(4-nitro-1H-indol-3-yl)methyl]piperazine-2,5-dione |
| Standard InChI | InChI=1S/C22H22N4O5/c1-24-18(11-15-13-23-16-9-6-10-17(19(15)16)26(30)31)20(27)25(2)22(29,21(24)28)12-14-7-4-3-5-8-14/h3-10,13,18,23,29H,11-12H2,1-2H3/t18-,22+/m0/s1 |
| Standard InChIKey | PCCPGPMTZJOQFC-PGRDOPGGSA-N |
| Isomeric SMILES | CN1[C@H](C(=O)N([C@](C1=O)(CC2=CC=CC=C2)O)C)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-] |
| SMILES | CN1C(C(=O)N(C(C1=O)(CC2=CC=CC=C2)O)C)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-] |
| Canonical SMILES | CN1C(C(=O)N(C(C1=O)(CC2=CC=CC=C2)O)C)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-] |
| Synonyms | thaxtomin B thaxtomine B |
| PubChem Compound | 180099 |
| Last Modified | Nov 11 2021 |
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